Cas no 51052-62-1 (3,5-DIMETHYLADAMANTAN-1-AMINE)
3,5-DIMETHYLADAMANTAN-1-AMINE structure
Product Name:3,5-DIMETHYLADAMANTAN-1-AMINE
CAS No:51052-62-1
MF:C12H21N
MW:179.30184340477
CID:93487
Update Time:2024-11-02
3,5-DIMETHYLADAMANTAN-1-AMINE Chemical and Physical Properties
Names and Identifiers
-
- Levetiracetam
- (s)-2-(2-oxopyrrolidin-1-yl)butanamide
- (S)-1-pyrrolidineacetamid
- 2-(2-oxopyrrolidin-1-yl)butanamide
- (+-)-alpha-Ethyl-2-oxo-1-pyrrolidineacetamide
- (S)-alpha-Ethyl-2-oxo-1-pyrrolidineacetamide
- 1-Pyrrolidineacetamide
- alpha-Ethyl-2-oxo-1-pyrrolidineacetamide
- Etiracetam
- Etiracetam [INN]
- Etiracetamum [INN-Latin]
- Keppra
- Levetiracetam [INN]
- Levetiracetamum [INN-Latin]
- LEVITIRACETAM
- UCB 6474
- UCB-6474
- UCB-L 059
- Name:(S)-2-(2-Oxopyrrolidin-1-yl)butanamide (Levetiracetam)
- 3,5-DIMETHYLADAMANTAN-1-AMINE
- 3,5-dimethyl-Tricyclo[3.3.1.13,7]decan-1-amine
- Memantine Hydrochloride Impurity
-
- Inchi: 1S/C12H21N/c1-10-3-9-4-11(2,6-10)8-12(13,5-9)7-10/h9H,3-8,13H2,1-2H3
- InChI Key: BUGYDGFZZOZRHP-UHFFFAOYSA-N
- SMILES: C12(N)CC3(C)CC(CC(C)(C3)C1)C2
Experimental Properties
- Density: 1.168g/cm3
- Melting Point: 118-119℃
- Boiling Point: 395.9°C at 760 mmHg
- Flash Point: 193.2°C
- Refractive Index: 1.518
- Solubility: Soluble in water (34 mg/ml at 25 °C), DMSO (34 mg/ml at 25 °C), and ethanol (34 mg/
3,5-DIMETHYLADAMANTAN-1-AMINE Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
51052-62-1 (3,5-DIMETHYLADAMANTAN-1-AMINE) Related Products
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- 651311-88-5(Tricyclo[3.3.1.13,7]decan-1-amine, 3-ethyl-5-propyl- (9CI))
- 78056-28-7(3-Methyladamantan-1-amine)
- 219810-59-0(Neramexane)
- 42194-25-2(3,5,7-Trimethyl-adamantan-1-ylamine)
- 80904-85-4(3-butyladamantan-1-amine)
- 79594-24-4(1-(adamantan-1-yl)-2-methylpropan-2-amine)
- 651311-81-8(Tricyclo[3.3.1.13,7]decan-1-amine, 3,5-diethyl-7-methyl- (9CI))
- 740023-89-6(Bicyclo[2.2.2]octan-1-amine,4-(1-methylethyl)-)
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